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Compound of Interest

Compound Name: Benzyl chloromethyl ether

Cat. No.: B030972

For Researchers, Scientists, and Drug Development Professionals

Benzyl chloromethyl ether (BCME), a versatile and highly reactive organic compound, serves
as a crucial reagent in a multitude of synthetic applications, particularly in the fields of medicinal
chemistry and complex molecule synthesis. This technical guide provides an in-depth overview
of its core chemical properties, reactivity, and established experimental protocols, offering
valuable insights for laboratory and development settings.

Core Chemical Properties

Benzyl chloromethyl ether is a colorless to pale yellow liquid with a characteristic aromatic
odor.[1] Its fundamental physical and chemical properties are summarized in the table below,
providing a quick reference for experimental planning and execution.
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Property Value References
Molecular Formula CsHoCIO [21[3114]
Molecular Weight 156.61 g/mol [21[31[4]
Boiling Point 102 °C at 14 mmHg [31[5][6]
96-98 °C at 9.5 mm [7]

Density 1.126 g/mL at 20 °C [21131[5]
Refractive Index (n20/D) 1.527 [3]
1.5264-1.5292 [7]

Moderately soluble in organic

Solubility solvents; limited solubility in [1]

water.
Appearance Colorless to pale yellow liquid. [11[3]
CAS Number 3587-60-8 [11[2113114]

Reactivity and Synthetic Applications

The reactivity of benzyl chloromethyl ether is dominated by the lability of the chlorine atom,
which makes the chloromethyl group highly susceptible to nucleophilic substitution.[8] This
characteristic renders it a potent alkylating agent.[5][8]

A primary application of this reagent is the introduction of the benzyloxymethyl (BOM)
protecting group for alcohols.[6][8] The BOM group is valued for its stability across a range of
reaction conditions, especially basic ones, and its selective removal under acidic or neutral
conditions through catalytic hydrogenation.[8]

Benzyl chloromethyl ether readily participates in nucleophilic substitution reactions with a
variety of nucleophiles.[8] This reactivity allows for the facile introduction of diverse functional
groups, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals,
and other specialty chemicals.[3][9]

Reaction with Nucleophiles
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The general mechanism for the reaction of benzyl chloromethyl ether with a nucleophile
follows an SN2 pathway. The nucleophile attacks the electrophilic carbon of the chloromethyl
group, displacing the chloride ion.
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Caption: Generalized SN2 reaction of Benzyl Chloromethyl Ether with a nucleophile.

Experimental Protocols
Synthesis of Benzyl Chloromethyl Ether

A widely utilized method for preparing benzyl chloromethyl ether involves the reaction of
benzyl alcohol with paraformaldehyde and anhydrous hydrogen chloride.[5][7][8]

Materials:

Benzyl alcohol

Paraformaldehyde

Anhydrous hydrogen chloride gas

Pentane

Anhydrous magnesium sulfate

Anhydrous calcium chloride

Procedure:
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A mixture of benzyl alcohol and paraformaldehyde is charged into a three-necked flask
equipped with a mechanical stirrer, gas inlet tube, and thermometer.[5][7]

The mixture is maintained at 20—25 °C while anhydrous hydrogen chloride gas is bubbled
through at a moderate rate with stirring.[5][7]

The reaction is considered complete when two clear, homogeneous phases appear, which
typically takes about 2 hours.[7][8]

The layers are separated, and the upper layer containing the product is diluted with pentane.

[7]
The solution is dried over anhydrous magnesium sulfate at 0 °C.[7]

After filtration, anhydrous calcium chloride is added to the filtrate, and the solvent is removed
on a rotary evaporator.[7]

The resulting crude benzyl chloromethyl ether is suitable for many applications. Further
purification can be achieved by distillation under reduced pressure in the presence of
anhydrous calcium chloride to prevent decomposition.[7] Caution: Attempted distillation at
atmospheric pressure will lead to complete decomposition.[7]
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Caption: Workflow for the synthesis of Benzyl Chloromethyl Ether.

Stability and Handling

Benzyl chloromethyl ether is a powerful alkylating agent and a potential carcinogen.[5][7] It is
also a mild lachrymator and reacts with water and alcohols to form hydrogen chloride.[5][6][7]
Therefore, all manipulations should be conducted in a well-ventilated fume hood, and
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appropriate personal protective equipment, including gloves and eye protection, should be
worn to avoid inhalation and skin contact.[5][7][10]

The compound is stable under normal storage conditions but should be kept refrigerated at 2-
8°C under an inert atmosphere.[2][6] It is incompatible with strong oxidizing agents, strong
bases, and metals.[11] Hazardous decomposition products include carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[11] As noted, it decomposes upon heating at atmospheric
pressure.[7]

Comparison with Analogs

Benzyl chloromethyl ether belongs to the class of chloroalkyl ethers, which are known as
potent alkylating agents.[8] Its reactivity can be compared to analogues such as
bis(chloromethyl) ether (BCME) and chloromethyl methyl ether (CMME). While all three are
potent electrophiles, the nature of the group attached to the ether oxygen (benzyl,
chloromethyl, or methyl) influences their reactivity.[8] It is important to note that technical grade
CMME often contains BCME as an impurity.[8][12] Both BCME and CMME are also recognized
as human carcinogens.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b7723568
https://www.nbinno.com/article/other-organic-chemicals/benzyl-chloromethyl-ether-synthesis-applications-sourcing-guide-uz
https://www.chemicalbook.com/msds/Benzyl-chloromethyl-ether.pdf
https://www.fishersci.com/store/msds?partNumber=AC376950500&countryCode=US&language=en
https://www.canada.ca/content/dam/hc-sc/migration/hc-sc/ewh-semt/alt_formats/hecs-sesc/pdf/pubs/contaminants/psl1-lsp1/bis_chloromethyl/bis_chloromethyl-eng.pdf
https://www.ncbi.nlm.nih.gov/books/NBK304419/
https://www.ncbi.nlm.nih.gov/books/NBK304419/
https://www.benchchem.com/product/b030972#benzyl-chloromethyl-ether-chemical-properties-and-reactivity
https://www.benchchem.com/product/b030972#benzyl-chloromethyl-ether-chemical-properties-and-reactivity
https://www.benchchem.com/product/b030972#benzyl-chloromethyl-ether-chemical-properties-and-reactivity
https://www.benchchem.com/product/b030972#benzyl-chloromethyl-ether-chemical-properties-and-reactivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

